Cas no 1279037-14-7 (tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride)

• Product Name: tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride
• CAS No: 1279037-14-7
• MF: C₁₀H₂₁ClN₂O₃
• MW: 252.738342046738
• MDL: MFCD10568358
• CID: 4566395
• PubChem ID: 44828598
• Update Time: 2025-05-21

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
• (2S,4S)-1-BOC-2-HYDROXYMETHYL-4-AMINO PYRROLIDINE-HCL
• (2s,4s)-1-boc-2-hydroxymethyl-4-aminopyrrolidine hydrochloride
• cis-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate hydrochloride
• 4102AA
• ST2401544
• AX8250438
• AB0000732
• (2S,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine hydr
• tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride
• DB-353336
• (2S,4S)-4-Amino-1-boc-2-(hydroxymethyl)pyrrolidine HCl
• SCHEMBL25216485
• 1279037-14-7
• TERT-BUTYL (2S,4S)-4-AMINO-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE HYDROCHLORIDE
• AKOS015847168
• tert-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate--hydrogen chloride (1/1)
• W19026
• DTXSID80660808
• (2S,4S)-tert-Butyl 4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
• MFCD10568358
• (2S,4S)-tert-Butyl4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylatehydrochloride
• (2S,4S)-1-BOC-2-hydroxymethyl-4-amino Pyrrolidine hydrochloride
• DB-189672
• CS-0044823
• 1217803-39-8
• (2S,4S)-1-Boc-4-amino-2-(hydroxymethyl)pyrrolidine HCl
• AKOS015898265
• AS-77992
• I11856
• t-Butyl (2S,4S)-4-amino-2-(hydroxymethyl)-1-pyrrolidinecarboxylate hydrochloride

• MDL： MFCD10568358
• Inchi： 1S/C10H20N2O3.ClH/c1-10(2,3)15-9(14)12-5-7(11)4-8(12)6-13;/h7-8,13H,4-6,11H2,1-3H3;1H/t7-,8-;/m0./s1
• InChI Key： CBLODQXSQDSMHU-WSZWBAFRSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1C[C@H](C[C@H]1CO)N)=O

Computed Properties

• Exact Mass: 252.1240702g/mol
• Monoisotopic Mass: 252.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8

Additional information on tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate;hydrochloride

tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate; hydrochloride: A Comprehensive Overview

The compound with CAS No. 1279037-14-7, known as tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate; hydrochloride, is a highly specialized chemical entity with significant applications in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug development and advanced materials science. The molecule's chiral centers at positions 2S and 4S play a pivotal role in its stereochemical behavior, making it a valuable subject for research in asymmetric synthesis and enantioselective catalysis.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. Its structure, featuring a pyrrolidine ring substituted with an amino group and a hydroxymethyl group, provides a versatile platform for further functionalization. Researchers have explored its use as an intermediate in the construction of complex natural products and synthetic drugs. For instance, the hydroxymethyl group can be readily oxidized or reduced to introduce additional functionality, while the amino group offers opportunities for peptide bond formation or other nitrogen-based reactions.

The tert-butyl ester moiety of this compound is particularly noteworthy due to its stability under mild reaction conditions. This feature makes it an ideal protecting group for carboxylic acids during multi-step synthesis workflows. Moreover, the hydrochloride salt form of the compound ensures optimal solubility in aqueous media, facilitating its use in various biochemical assays and analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry.

From a synthetic perspective, the preparation of tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate; hydrochloride involves a series of carefully optimized steps. The synthesis typically begins with the formation of the pyrrolidine ring through either cyclization of an amino alcohol or via aza-Michael addition reactions. The stereochemistry at positions 2 and 4 is controlled during this stage to ensure the desired (2S,4S) configuration. Subsequent steps involve the introduction of the tert-butyl ester group and the hydroxymethyl substituent, followed by acid-mediated protonation to yield the hydrochloride salt.

One of the most promising applications of this compound lies in its potential as a chiral building block for enantioselective catalysis. The presence of two stereogenic centers allows for the creation of highly enantioenriched intermediates, which are critical in the development of optically active pharmaceuticals. Recent advancements in asymmetric catalysis have demonstrated that this compound can serve as an effective ligand precursor for metal-catalyzed reactions, such as asymmetric hydrogenation and epoxidation.

In addition to its role in organic synthesis, tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate; hydrochloride has shown promise in materials science applications. Its ability to form stable amide bonds makes it a candidate for use in polymer chemistry, particularly in the development of biodegradable polymers and drug delivery systems. Researchers have explored its incorporation into polyesters and polyamides, where it contributes to enhanced mechanical properties and controlled degradation profiles.

The compound's utility extends to biochemistry as well. Its amino group enables it to act as a substrate for enzymatic reactions, making it valuable for studying enzyme mechanisms and developing novel biocatalysts. For example, investigations into its interaction with proteases have provided insights into substrate recognition patterns and catalytic efficiency.

In conclusion, tert-butyl (2S,4S)-4-amino-2-(hydroxymethyl)pyrrolidine-1-carboxylate; hydrochloride is a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure, stereochemical properties, and functional versatility make it an invaluable tool for researchers in organic chemistry, pharmacology, and materials science. As ongoing studies continue to uncover new avenues for its application, this compound is poised to play an increasingly important role in advancing scientific innovation.